4-(2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)acetamido)benzamide

• IUPAC Name: 4-[[2-[(4-chlorophenyl)methyl-pyridin-3-ylsulfonylamino]acetyl]amino]benzamide
• InChI: InChI=1S/C21H19ClN4O4S/c22-17-7-3-15(4-8-17)13-26(31(29,30)19-2-1-11-24-12-19)14-20(27)25-18-9-5-16(6-10-18)21(23)28/h1-12H,13-14H2,(H2,23,28)(H,25,27)
• InChI Key: OGTDBMBRNFCJCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Cl)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C21H19ClN4O4S
• Molecular Weight: 458.9 g/mol

Description

The compound “4-(2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)acetamido)benzamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Scientific Research Applications

Inhibitory Properties and Molecular Interactions

4-(2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)acetamido)benzamide and related compounds are studied for their inhibitory properties against various enzymes. For instance, 5-(3-Tosylureido)pyridine-2-sulfonamide, a related compound, shows a unique orientation when bound to enzymes, leading to differences in inhibitory effectiveness. This property has been analyzed using X-ray crystallography to understand the molecular interactions at play (Bozdağ et al., 2014).

Antimicrobial and Antifungal Applications

Compounds structurally related to 4-(2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)acetamido)benzamide have been investigated for their antimicrobial and antifungal properties. A study on pyridine-based sulfa-drugs highlights their potential as antimicrobial agents, demonstrating significant activity against various microbes (El‐Sayed et al., 2017).

Metabolic Pathways and Pharmacokinetics

Research into the metabolic pathways of similar compounds, such as vismodegib (a Hedgehog pathway inhibitor), reveals unique metabolic processes like pyridine ring opening. This helps understand the absorption, distribution, metabolism, and excretion characteristics of these compounds, which can be crucial for drug development and therapeutic applications (Yue et al., 2011).

Synthesis and Characterization

The synthesis and characterization of compounds with similar structures, involving processes like solid-phase synthesis and crystallographic studies, are essential in understanding their chemical properties and potential applications in various fields, including materials science and drug design (Luo & Huang, 2004).